(5-Chloro-2-(methylthio)pyrimidin-4-YL)(2-(difluoromethoxy)phenyl)methanone

• Molecular Formula: C13H9ClF2N2O2S
• Molecular Weight: 330.74 g/mol
• IUPAC Name: (5-chloro-2-methylsulfanylpyrimidin-4-yl)-[2-(difluoromethoxy)phenyl]methanone
• InChI: InChI=1S/C13H9ClF2N2O2S/c1-21-13-17-6-8(14)10(18-13)11(19)7-4-2-3-5-9(7)20-12(15)16/h2-6,12H,1H3
• InChI Key: YZKIFCWIRQWINA-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=C(C(=N1)C(=O)C2=CC=CC=C2OC(F)F)Cl

Description

(5-Chloro-2-(methylthio)pyrimidin-4-YL)(2-(difluoromethoxy)phenyl)methanone is a useful research compound. Its molecular formula is C13H9ClF2N2O2S and its molecular weight is 330.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 78 mg of DMSO in 0.5 ml of dichloromethane is added slowly, under argon, to a solution of 75 mg of oxalyl chloride in 2 ml of dichloromethane, cooled to −78° C. After 20 min at −78° C., a solution of 308 mg of [5-chloro-2-(methylsulfanyl)pyrimidin-4-yl][2-(difluoromethoxy)phenyl]methanol 6 in 2 ml of dichloromethane is added. After 1 h 30 at −78° C., 182 mg of triethylamine are slowly added and the mixture is left to return to ambient temperature for 30 min. The mixture is then poured into water and extracted three times with dichloromethane. The organic phases are dried over magnesium sulfate, filtered, and then concentrated under vacuum so as to obtain 303 mg of [5-chloro-2-(methylsulfanyl)pyrimidin-4-yl][2-(difluoromethoxy)phenyl]methanone 7 in the form of a pale yellow oil.